Cas no 1314648-27-5 (1-4-(hydroxymethyl)phenylcyclopropane-1-carbonitrile)

• Product Name: 1-4-(hydroxymethyl)phenylcyclopropane-1-carbonitrile
• CAS No: 1314648-27-5
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 4587998
• PubChem ID: 71758270
• Update Time: 2025-06-11

1-4-(hydroxymethyl)phenylcyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-[4-(hydroxymethyl)phenyl]cyclopropane-1-carbonitrile
• 1-4-(hydroxymethyl)phenylcyclopropane-1-carbonitrile

• Inchi： 1S/C11H11NO/c12-8-11(5-6-11)10-3-1-9(7-13)2-4-10/h1-4,13H,5-7H2
• InChI Key： ZMUCKLGXCOODHY-UHFFFAOYSA-N
• SMILES： OCC1C=CC(=CC=1)C1(C#N)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 228
• XLogP3: 1
• Topological Polar Surface Area: 44

Additional information on 1-4-(hydroxymethyl)phenylcyclopropane-1-carbonitrile

1-4-(Hydroxymethyl)Phenylcyclopropane-1-Carbonitrile (CAS No. 1314648-27-5): An Overview

1-4-(Hydroxymethyl)phenylcyclopropane-1-carbonitrile (CAS No. 1314648-27-5) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinctive cyclopropane and cyano functional groups, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The structure of 1-4-(hydroxymethyl)phenylcyclopropane-1-carbonitrile is composed of a cyclopropane ring attached to a phenyl group with a hydroxymethyl substituent and a cyano group. The cyclopropane ring, known for its high reactivity due to ring strain, provides a unique platform for chemical modifications and reactions. The presence of the cyano group adds to the compound's versatility, as it can be readily converted into other functional groups such as carboxylic acids, amides, and alcohols through well-established chemical transformations.

Recent research has focused on the biological activities of 1-4-(hydroxymethyl)phenylcyclopropane-1-carbonitrile. Studies have shown that this compound exhibits significant antioxidant properties, which are crucial for protecting cells from oxidative stress and damage. Oxidative stress is implicated in various diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer. The antioxidant activity of 1-4-(hydroxymethyl)phenylcyclopropane-1-carbonitrile makes it a promising candidate for the development of new therapeutic agents targeting these conditions.

In addition to its antioxidant properties, 1-4-(hydroxymethyl)phenylcyclopropane-1-carbonitrile has also been investigated for its anti-inflammatory effects. Inflammation is a key factor in many chronic diseases, and compounds with anti-inflammatory properties can play a crucial role in their management. Preliminary studies have indicated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in vitro and in animal models.

The pharmacological profile of 1-4-(hydroxymethyl)phenylcyclopropane-1-carbonitrile has been further explored through various in vitro and in vivo studies. These studies have demonstrated that the compound has good solubility and stability, which are essential properties for drug development. Moreover, it has shown low toxicity in preliminary safety assessments, suggesting that it may be suitable for further clinical evaluation.

One of the key areas of interest in the development of 1-4-(hydroxymethyl)phenylcyclopropane-1-carbonitrile is its potential as a lead compound for drug discovery. Lead compounds are molecules that have shown promising biological activity and can be optimized through chemical modifications to improve their potency, selectivity, and pharmacokinetic properties. Researchers are actively working on synthesizing analogs of 1-4-(hydroxymethyl)phenylcyclopropane-1-carbonitrile to identify derivatives with enhanced therapeutic potential.

The synthesis of 1-4-(hydroxymethyl)phenylcyclopropane-1-carbonitrile involves several steps that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the reaction of a suitable phenylcyclopropane derivative with an appropriate nitrile precursor in the presence of a catalyst. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making it easier to produce this compound on a larger scale.

In conclusion, 1-4-(hydroxymethyl)phenylcyclopropane-1-carbonitrile (CAS No. 1314648-27-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structure and biological activities make it an attractive candidate for further investigation and development as a potential therapeutic agent. Ongoing research continues to uncover new insights into its properties and potential uses, highlighting its significance in the field.